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Compound of Interest

Compound Name: N-Butylmaleimide

Cat. No.: B1267613 Get Quote

This guide provides an overview of the core physicochemical properties and a representative

synthetic protocol for N-Butylmaleimide, a compound of interest for researchers and

professionals in drug development and chemical synthesis.

Core Physicochemical Data
N-Butylmaleimide is a chemical compound with specific properties that are crucial for its

application in various research and development settings. A summary of its key quantitative

data is presented below.

Property Value Source

Molecular Formula C8H11NO2 [1]

Molecular Weight 153.18 g/mol [1][2][3]

IUPAC Name 1-butylpyrrole-2,5-dione [1]

CAS Number 2973-09-3 [1]

Experimental Protocols
The following section details a common method for the synthesis of N-Butylmaleimide,

providing a procedural basis for its laboratory preparation.
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Synthesis of N-Butylmaleimide
This protocol describes the synthesis of N-Butylmaleimide from maleic anhydride and n-

butylamine. The process involves the formation of N-butylmaleamic acid, followed by

cyclization to yield the final product.[4]

Materials:

Maleic anhydride

n-Butylamine

Anhydrous sodium acetate

Acetic anhydride

Deionized water

Dichloromethane (CH2Cl2)

Procedure:

Formation of N-butylmaleamic acid: Maleic anhydride is reacted with n-butylamine.

Cyclization: A mixture containing 12.0 g (0.07 mol) of the resulting N-butylmaleamic acid, 2.7

g of anhydrous sodium acetate, and 29 mL of acetic anhydride is heated to 85-90°C for 30

minutes.[4]

Quenching: The solution is then cooled to 40°C and poured into 55 mL of water. The mixture

is stirred at room temperature for 15 minutes and then diluted to 275 mL, which results in the

precipitation of a dark oil.[4]

Extraction: The product is extracted from the aqueous mixture using 100 mL of

dichloromethane, followed by an additional 25 mL of dichloromethane.[4]

Isolation: The solvent is evaporated from the combined organic layers to yield 9.9 g of N-
Butylmaleimide as an oil.[4]
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Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of N-Butylmaleimide.
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Caption: Workflow for the synthesis of N-Butylmaleimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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